Cas no 185379-39-9 ((2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid)

(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid structure
185379-39-9 structure
Product Name:(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid
CAS No:185379-39-9
MF:C23H20N2O4
MW:388.415905952454
MDL:MFCD00672565
CID:66276
PubChem ID:24870845
Update Time:2025-04-18

(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-D-2-pyridylalanine
    • Fmoc-3-(2-pyridyl)-D-alanine
    • Fmoc-β-(2-pyridyl)-D-Ala-OH
    • Fmoc-2-D-Pal-OH
    • Fmoc-3-(2'-pyridyl)-D-alanine
    • Fmoc-3-(2-pyridyl)-D-Ala-OH
    • Fmoc-beta-(2-pyridyl)-D-alanine
    • Fmoc-D-2-Pal-OH
    • FMOC-2'-PYRIDYL-D-ALA
    • FMOC-D-2-PYRIDYLALA
    • Fmoc-D-3-(2-pyridyl)-alanine
    • FMOC-D-ALA(2-PYRI)-OH
    • FMOC-D-ALA(2-PYRIDYL)-OH
    • RARECHEM BK PT 0232
    • FMOC-D-ALA(2'-PYRIDYL)-OH
    • (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid
    • MDL： MFCD00672565
    • Inchi： 1S/C23H20N2O4/c26-22(27)21(13-15-7-5-6-12-24-15)25-23(28)29-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13-14H2,(H,25,28)(H,26,27)/t21-/m1/s1
    • InChI Key： DXIVJCDZOMUITR-OAQYLSRUSA-N
    • SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 388.14200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 91.4

Experimental Properties

  • Color/Form: White to yellowish powder
  • Density: 1.2692 (rough estimate)
  • Melting Point: 154.5 °C
  • Boiling Point: 514.13°C (rough estimate)
  • Refractive Index: 1.6300 (estimate)
  • PSA: 88.52000
  • LogP: 4.00690
  • Solubility: Not available

(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid Security Information

  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S22;S24/25
  • HazardClass：IRRITANT

(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid Pricemore >>

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(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:185379-39-9)FMOC-D-3-(2-吡啶基)-丙氨酸
Order Number:LE2468617
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:185379-39-9)FMOC-D-3-(2-吡啶基)-丙氨酸
LE2468617
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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